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Compound of Interest

Compound Name: Defenuron

Cat. No.: B085514

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Defenuron. Adherence to these procedural guidelines is critical for ensuring
personnel safety and regulatory compliance in a laboratory setting.

Immediate Safety and Handling

Defenuron is classified under the Globally Harmonized System (GHS) with the following
hazard statements:

e H317: May cause an allergic skin reaction.
e H318: Causes serious eye damage.[1]

Given these hazards, the following personal protective equipment (PPE) and handling
procedures are mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling Defenuron.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a

face shield.

To prevent serious eye
damage from splashes or

aerosols.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Regularly inspect gloves for
signs of degradation and
replace immediately after

contamination or signs of wear.

To prevent skin contact and

potential allergic reactions.

Body Protection

A fully buttoned lab coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under
normal laboratory conditions
with adequate ventilation. Use
a NIOSH-approved respirator if
there is a risk of generating

dust or aerosols.

Defenuron is non-volatile,
minimizing inhalation risk in

well-ventilated areas.

Handling Procedures

Work Area: All handling of Defenuron should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize potential exposure.

before eating, drinking, smoking, or using the restroom.

identity and associated hazards.

Storage and Disposal Plan

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Defenuron,

Labeling: Ensure all containers of Defenuron are clearly and accurately labeled with its
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Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage Plan

Container: Store Defenuron in its original, tightly sealed container in a cool, dry, and dark
place.

Compatibility: Store away from incompatible materials. Although specific incompatibilities are
not well-documented for this obsolete compound, as a general precaution, store it separately
from strong oxidizing agents.

Access: Restrict access to authorized personnel only.

Disposal Plan

Defenuron and any contaminated materials must be disposed of as hazardous waste.

Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a
designated, clearly labeled, and sealed hazardous waste container.

o Collect all liquid waste (e.g., solutions containing Defenuron) in a separate, designated,
and sealed hazardous waste container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
name "Defenuron”.

Professional Disposal: Arrange for the collection and disposal of all Defenuron waste
through a licensed hazardous waste management company. Do not dispose of Defenuron
down the drain or in the regular trash.

Physical and Chemical Properties

The following table summarizes key physical and chemical properties of Defenuron.
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Property

Value

Chemical Formula

CsH10N20

Molar Mass

150.181 g-mol~*[1]

Appearance

To be determined

Water Solubility

Highly soluble[1][2]

Volatility

Non-volatile[2]

Experimental Workflow Visualization

The following diagram outlines the standard operational workflow for safely handling

Defenuron in a laboratory setting, from preparation to disposal.
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Defenuron Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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